Cas no 869296-21-9 (3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid)

• Product Name: 3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid
• CAS No: 869296-21-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD26960836
• CID: 1081509
• PubChem ID: 135741627
• Update Time: 2025-11-01

3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-1,4-dihydropyrido[3,4-d]pyrimidine-2-carboxylate
• 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid
• ethyl 4-oxo-1H-pyrido[3,4-d]pyrimidine-2-carboxylate
• 4-Hydroxy-pyrido[3,4-d]pyrimidine-2-carboxylic acid ethyl ester
• 869296-21-9
• CS-0456697
• SB39204
• SCHEMBL4927788
• DTXSID50731478
• ethyl 4-oxo-3H-pyrido[3,4-d]pyrimidine-2-carboxylate
• Ethyl4-oxo-1,4-dihydropyrido[3,4-d]pyrimidine-2-carboxylate
• DB-112370
• Ethyl 4-oxo-3,4-dihydropyrido[3,4-d]pyrimidine-2-carboxylate
• 3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid

• MDL： MFCD26960836
• Inchi： 1S/C10H9N3O3/c1-2-16-10(15)8-12-7-5-11-4-3-6(7)9(14)13-8/h3-5H,2H2,1H3,(H,12,13,14)
• InChI Key： CILMXDLNTUCWNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC2C=NC=CC=2C(N1)=O)=O

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• PSA: 84.94000
• LogP: 0.49480

3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

Additional information on 3,4-Dihydro-4-oxo-pyrido3,4-dpyrimidine-2-carboxylic Acid

Exploring the Versatile Applications of 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid (CAS No. 869296-21-9)

3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid (CAS No. 869296-21-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyridopyrimidine derivative, exhibits unique structural properties that make it valuable in drug discovery and development. Its molecular framework combines a pyridine and pyrimidine ring, contributing to its diverse reactivity and potential applications.

The growing interest in 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid is driven by its role as a key intermediate in synthesizing bioactive molecules. Researchers are particularly intrigued by its potential in targeting enzymes and receptors involved in various diseases. For instance, its structural similarity to purine bases makes it a candidate for designing kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases.

One of the most searched questions about CAS No. 869296-21-9 revolves around its solubility and stability under different conditions. Studies indicate that this compound is moderately soluble in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is essential for its formulation in laboratory and industrial settings. Its stability in acidic and neutral pH ranges further enhances its applicability in drug formulations.

In the context of green chemistry, 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid has been explored for its potential in sustainable synthesis routes. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing the reliance on hazardous reagents. This aligns with the increasing demand for environmentally benign processes in the pharmaceutical industry.

The compound’s mechanism of action is another hot topic among scientists. Preliminary studies suggest that 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid may interact with ATP-binding sites of enzymes, making it a promising scaffold for drug design. Its ability to modulate cellular signaling pathways has sparked interest in developing novel therapeutics for metabolic disorders and neurodegenerative diseases.

From a commercial perspective, the global market for pyridopyrimidine derivatives is expanding, driven by their applications in precision medicine and personalized therapies. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS No. 869296-21-9 to meet the demand from academic and industrial researchers. Its role in high-throughput screening and combinatorial chemistry further underscores its importance.

Another frequently asked question about 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid pertains to its spectroscopic characterization. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are critical for confirming its purity and structure, which are essential for reproducibility in research. Detailed analytical protocols are now available to ensure accurate identification and quantification of this compound.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid. Density functional theory (DFT) calculations have been employed to predict its reactivity and interaction with biological targets, accelerating the discovery of new derivatives with enhanced efficacy.

In summary, 3,4-Dihydro-4-oxo-pyrido[3,4-d]pyrimidine-2-carboxylic Acid (CAS No. 869296-21-9) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its unique structure, combined with ongoing research into its properties and synthesis, positions it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.